Cas no 1936660-16-0 ((4-methoxyoxan-4-yl)methanesulfonamide)

• Product Name: (4-methoxyoxan-4-yl)methanesulfonamide
• CAS No: 1936660-16-0
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• CID: 5211731
• PubChem ID: 130633477
• Update Time: 2025-06-26

(4-methoxyoxan-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• CID 130633477
• 2H-Pyran-4-methanesulfonamide, tetrahydro-4-methoxy-
• (4-methoxyoxan-4-yl)methanesulfonamide

• Inchi： 1S/C7H15NO4S/c1-11-7(6-13(8,9)10)2-4-12-5-3-7/h2-6H2,1H3,(H2,8,9,10)
• InChI Key： FHTWZXKPINKWNH-UHFFFAOYSA-N
• SMILES： C1OCCC(OC)(CS(N)(=O)=O)C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 351.9±52.0 °C(Predicted)
• pka: 10.61±0.60(Predicted)

Additional information on (4-methoxyoxan-4-yl)methanesulfonamide

Comprehensive Analysis of (4-methoxyoxan-4-yl)methanesulfonamide (CAS No. 1936660-16-0): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, (4-methoxyoxan-4-yl)methanesulfonamide (CAS No. 1936660-16-0) has garnered significant attention for its unique structural features and versatile applications. This sulfonamide derivative, characterized by its methoxyoxane backbone, is increasingly studied in pharmaceutical and material science research due to its potential as a bioactive intermediate. The compound's molecular stability and hydrogen-bonding capacity make it a candidate for drug discovery programs targeting enzyme modulation.

Recent trends in AI-driven drug discovery have highlighted the importance of sulfonamide analogs like 1936660-16-0. Computational models suggest its structural motifs could interact with protein binding sites, aligning with searches for "sulfonamide-based kinase inhibitors" or "tetrahydropyran derivatives in medicinal chemistry." Researchers are particularly interested in its metabolic resistance properties, a hot topic in preclinical development circles.

From a synthetic chemistry perspective, the 4-methoxyoxan-4-yl moiety introduces steric and electronic effects that influence reaction selectivity. This aligns with frequent queries about "controlled functionalization of saturated heterocycles." The compound's sulfonamide group also enables diverse derivatization pathways, making it valuable for constructing molecular libraries – a key focus in combinatorial chemistry workflows.

Material scientists have explored (4-methoxyoxan-4-yl)methanesulfonamide for its potential in polymeric architectures. Its dual functionality allows incorporation into smart materials responding to pH or temperature stimuli, addressing growing interest in "responsive hydrogel components." The oxane ring contributes to chain flexibility, while the sulfonamide may enhance intermolecular interactions – properties frequently searched in relation to "advanced polymer additives."

Analytical characterization of CAS 1936660-16-0 reveals notable spectroscopic signatures. The methoxy proton appears as a distinct singlet in ¹H-NMR (δ 3.2-3.4 ppm), while the oxane ring protons show complex splitting patterns – information highly relevant to researchers querying "NMR interpretation of cyclic ether derivatives." Mass spectrometry typically displays a molecular ion peak at m/z 209 [M+H]⁺, with fragmentation patterns supporting its structural elucidation.

Environmental and green chemistry assessments indicate this compound demonstrates moderate biodegradability under standard OECD test conditions. This data responds to increasing searches for "sustainable sulfonamide derivatives" in the chemical industry. Its ecotoxicological profile suggests lower aquatic toxicity compared to aromatic sulfonamides, making it a candidate for benign-by-design strategies.

In formulation science, the solid-state properties of (4-methoxyoxan-4-yl)methanesulfonamide have been investigated for cocrystal engineering applications. Differential scanning calorimetry reveals a melting endotherm at 142-145°C, with polymorph screening showing two distinct crystalline forms – information valuable to those searching "pharmaceutical cocrystal formers."

The commercial landscape for CAS 1936660-16-0 reflects growing demand from contract research organizations (CROs). Current pricing models suggest premium valuation due to its multigram synthesis challenges, particularly in achieving high enantiomeric purity when the oxane ring contains chiral centers. This addresses market queries about "cost-effective routes to functionalized tetrahydropyrans."

Future research directions may explore its catalytic applications, as preliminary studies suggest potential as a ligand precursor in asymmetric synthesis. Such developments would align with industry searches for "new chiral auxiliaries for C-C bond formation." Additionally, its structure-activity relationships warrant further investigation to unlock therapeutic potential in targeted drug delivery systems.